![molecular formula C13H20N2O3S B5230132 N-ethyl-3-{[methyl(propyl)amino]sulfonyl}benzamide](/img/structure/B5230132.png)
N-ethyl-3-{[methyl(propyl)amino]sulfonyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-3-{[methyl(propyl)amino]sulfonyl}benzamide, also known as E-4031, is a chemical compound that has been widely used in scientific research. It is a potassium channel blocker that has been found to have a variety of effects on the body, including on the heart and nervous system. In
Mechanism of Action
N-ethyl-3-{[methyl(propyl)amino]sulfonyl}benzamide works by blocking the HERG potassium channel, which is responsible for repolarizing the cardiac action potential. By blocking this channel, this compound prolongs the QT interval and increases the risk of arrhythmias. It also blocks other potassium channels in the nervous system, which reduces the excitability of neurons.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on the body. It prolongs the QT interval, which increases the risk of arrhythmias. It also reduces the excitability of neurons in the nervous system. In addition, it has been found to have effects on insulin secretion and glucose metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using N-ethyl-3-{[methyl(propyl)amino]sulfonyl}benzamide in lab experiments is that it is a potent and selective potassium channel blocker. This makes it useful for studying the effects of potassium channels on the body. However, one limitation is that it can have toxic effects on cells and tissues at high concentrations.
Future Directions
There are several future directions for research on N-ethyl-3-{[methyl(propyl)amino]sulfonyl}benzamide. One area of research is to study the effects of this compound on other ion channels and receptors in the body. Another area of research is to develop new drugs that target potassium channels in a more selective and specific way. Finally, there is a need for more research on the long-term effects of this compound on the body, particularly with regard to its effects on the heart and nervous system.
Synthesis Methods
The synthesis of N-ethyl-3-{[methyl(propyl)amino]sulfonyl}benzamide involves several steps. First, 3-nitrobenzoic acid is reacted with thionyl chloride to form 3-nitrobenzoyl chloride. This compound is then reacted with N-ethyl-N-propylamine to form N-ethyl-3-nitrobenzamide. The nitro group is then reduced to an amino group using hydrogen gas and palladium on carbon catalyst. The resulting compound is then reacted with methylsulfonyl chloride and N-ethyl-N-methylpropylamine to form this compound.
Scientific Research Applications
N-ethyl-3-{[methyl(propyl)amino]sulfonyl}benzamide has been widely used in scientific research to study the effects of potassium channel blockers on the body. It has been found to have a variety of effects on the heart, including prolonging the QT interval and increasing the risk of arrhythmias. It has also been found to have effects on the nervous system, including reducing the excitability of neurons.
properties
IUPAC Name |
N-ethyl-3-[methyl(propyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O3S/c1-4-9-15(3)19(17,18)12-8-6-7-11(10-12)13(16)14-5-2/h6-8,10H,4-5,9H2,1-3H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEVXESBRVAVQCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(C)S(=O)(=O)C1=CC=CC(=C1)C(=O)NCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.